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Compound of Interest

Compound Name: S-Malate dimer

Cat. No.: B15184174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-Malate dimer, identified by the CAS number 276871-10-4, is a specific chemical entity with

the IUPAC name (2S)-2-[(3S)-3-Carboxy-3-hydroxy-1-oxopropoxy]butanedioic acid. This

molecule is a dimer formed from two S-malic acid units. Despite its availability from chemical

suppliers for research and development purposes, a comprehensive review of publicly

accessible scientific literature, including research papers and patent databases, reveals a

significant lack of published studies on its biological activity, experimental protocols, and

involvement in signaling pathways.

This guide aims to provide all available information on S-Malate dimer (CAS: 276871-10-4)

and to clearly delineate the current scope of knowledge. While the core requirements of

detailing extensive experimental data and biological pathways cannot be fulfilled due to the

absence of such research, this document will present the foundational chemical information

that has been identified.

Chemical and Physical Properties

Summarized quantitative data for S-Malate dimer is presented in the table below. This

information is compiled from chemical databases and supplier specifications.
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Property Value Source

CAS Number 276871-10-4 PubChem[1]

Molecular Formula C₈H₁₀O₉ Clearsynth[2], PubChem[1]

Molecular Weight 250.16 g/mol Clearsynth[2], PubChem[1]

IUPAC Name

(2S)-2-[(3S)-3-Carboxy-3-

hydroxy-1-

oxopropoxy]butanedioic acid

Clearsynth[2]

Synonyms

S-Malate dimer, Butanedioic

acid, 2-((3S)-3-carboxy-3-

hydroxy-1-oxopropoxy)-, (2S)-

PubChem[1]

Canonical SMILES
C(C(C(=O)O)O)C(=O)OC(CC(

=O)O)C(=O)O
PubChem[1]

Physical Description
Not specified in available

literature

Solubility
Not specified in available

literature

Melting Point
Not specified in available

literature

Boiling Point
Not specified in available

literature

Synthesis and Manufacturing

Detailed experimental protocols for the synthesis of S-Malate dimer with CAS number 276871-

10-4 are not available in the peer-reviewed scientific literature. Chemical suppliers list it as a

product available for purchase, indicating that a synthetic route has been established for its

commercial production. It is often categorized as a drug product used as an analytical standard

for HPLC and in research and development.[2]

Biological Activity and Signaling Pathways
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As of the latest available information, there are no published research articles detailing the

biological activity of S-Malate dimer (CAS: 276871-10-4). Searches of prominent scientific

databases have not yielded any studies investigating its mechanism of action, its effects on

cellular signaling pathways, or its potential therapeutic applications.

Consequently, the creation of diagrams for signaling pathways, experimental workflows, or

logical relationships involving this specific compound is not possible at this time. The absence

of this information in the public domain suggests that S-Malate dimer may be a relatively new

or unexplored compound in the context of biological research, or it may be primarily used as a

chemical intermediate or an analytical reference standard.

Experimental Protocols

Due to the lack of published research on the biological effects of S-Malate dimer, there are no

established and cited experimental protocols for key experiments such as cell-based assays,

animal models, or biochemical assays.

Future Research Directions

The current void in the scientific literature regarding the biological properties of S-Malate dimer
presents a unique opportunity for original research. Potential areas of investigation could

include:

Initial Biological Screening: Performing a broad panel of in vitro assays to identify any

potential cytotoxic, antimicrobial, or enzyme-inhibitory activities.

Cellular Uptake and Metabolism: Investigating whether the dimer is transported into cells and

if it is hydrolyzed into S-malate monomers.

Mechanism of Action Studies: Should any biological activity be identified, subsequent studies

could elucidate the underlying molecular mechanisms and signaling pathways involved.

Conclusion

S-Malate dimer with CAS number 276871-10-4 is a chemically defined entity that is

commercially available for research purposes. However, there is a notable absence of

published scientific literature detailing its biological activity, experimental methodologies, and
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role in cellular processes. Therefore, while its basic chemical properties are known, its

significance in the fields of biology and drug development remains to be determined. The

information presented in this guide reflects the entirety of the currently available public

knowledge on this specific compound. Researchers and scientists are encouraged to view this

as a potential area for novel investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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